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Introduction
This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and synthetic applications of tert-butyl (4-

oxocyclohexyl)carbamate. It is important to note that while the initial query specified "Tert-butyl
methyl(4-oxocyclohexyl)carbamate," the commercially prevalent and well-documented

compound is the non-N-methylated analogue, tert-butyl (4-oxocyclohexyl)carbamate (CAS No.

179321-49-4). This document will focus on this readily available and widely used chemical

intermediate.

This compound, also known by synonyms such as N-Boc-4-aminocyclohexanone, is a valuable

building block in organic synthesis, particularly in the development of pharmaceutical agents.

Its bifunctional nature, featuring a ketone and a Boc-protected amine, allows for a variety of

chemical transformations. This guide aims to serve as a practical resource for researchers and

professionals in the fields of medicinal chemistry and drug development.
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Physicochemical Properties
The fundamental physicochemical properties of tert-butyl (4-oxocyclohexyl)carbamate are

summarized in the table below. This data has been compiled from various chemical suppliers

and databases.

Property Value Citations

CAS Number 179321-49-4 [1][2][3]

Molecular Formula C₁₁H₁₉NO₃ [1][2]

Molecular Weight 213.27 g/mol [1][2][4]

Appearance White to almost colorless solid [3]

Melting Point 114-118 °C [2]

Boiling Point 335.9 ± 31.0 °C (Predicted) [2]

Density 1.06 ± 0.1 g/cm³ (Predicted) [2]

Storage Conditions
2-8°C, Sealed in dry

environment
[2]

InChI Key
WYVFPGFWUKBXPZ-

UHFFFAOYSA-N
[2]

Commercial Availability
Tert-butyl (4-oxocyclohexyl)carbamate is readily available from a range of commercial chemical

suppliers. The following table provides a summary of some of the key suppliers and the typical

purities offered. Please note that availability and pricing are subject to change and should be

confirmed with the respective suppliers.
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Supplier Purity Notes Citations

Sigma-Aldrich (Merck) 95%
Marketed as N-4-Boc-

aminocyclohexanone.

BLD Pharm Not specified
Available for online

orders.
[5]

Sunway Pharm Ltd 97%

Available in various

quantities from 1g to

1kg.

[4]

Echemi (Hangzhou

Tianye Chemicals Co.,

Ltd)

98-99%

Offered by various

suppliers on the

platform.

[2]

Shanghai T&W

Pharmaceutical Co.,

Ltd.

99.3%
Available in bulk

quantities.
[3]

Ambeed Not specified - [6]

Synthetic Applications and Experimental Protocols
Tert-butyl (4-oxocyclohexyl)carbamate is a key intermediate in the synthesis of various complex

molecules, including the anticoagulant drug Edoxaban.[7][8][9] The ketone functionality can be

used for reductive amination or other nucleophilic additions, while the Boc-protected amine can

be deprotected and further functionalized.

General Experimental Protocol: Reductive Amination
The following is a representative, general protocol for the reductive amination of tert-butyl (4-

oxocyclohexyl)carbamate with a primary amine. This procedure is illustrative and may require

optimization for specific substrates.

Materials:

Tert-butyl (4-oxocyclohexyl)carbamate

Primary amine (e.g., benzylamine)
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Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

Acetic acid (optional, as a catalyst)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Procedure:

In a clean, dry round-bottom flask, dissolve tert-butyl (4-oxocyclohexyl)carbamate (1.0 eq) in

an appropriate solvent such as DCM or THF.

Add the primary amine (1.0-1.2 eq) to the solution. If the amine is a salt, it may be necessary

to add a non-nucleophilic base (e.g., triethylamine) to liberate the free amine.

If desired, a catalytic amount of acetic acid can be added to facilitate imine formation.

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium

ion intermediate.

In a separate container, prepare a solution or slurry of sodium triacetoxyborohydride (1.2-1.5

eq) in the same solvent.

Slowly add the STAB solution/slurry to the reaction mixture. The addition should be done

portion-wise to control any potential exotherm.
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Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or

another suitable organic solvent.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield the

desired N-substituted aminocyclohexylcarbamate.

Logical Workflow for Synthesis
The following diagram illustrates a generalized synthetic workflow where tert-butyl (4-

oxocyclohexyl)carbamate is used as a starting material for the synthesis of a more complex

target molecule, a common practice in medicinal chemistry.
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Generalized Synthetic Workflow

Tert-butyl (4-oxocyclohexyl)carbamate
(Starting Material)

Reaction with Primary Amine (R-NH2)
+ Reducing Agent (e.g., STAB)

Reductive Amination

N-Substituted Aminocyclohexylcarbamate
(Intermediate 1)

Boc Deprotection
(e.g., TFA or HCl)

Deprotection

Secondary Amine Intermediate
(Intermediate 2)

Coupling with Carboxylic Acid (R'-COOH)
(e.g., Amide Coupling Reagents)

Amide Bond Formation

Final Target Molecule

Click to download full resolution via product page

Generalized Synthetic Workflow

Safety and Handling
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Tert-butyl (4-oxocyclohexyl)carbamate is classified as hazardous to the aquatic environment

(Acute 1).[2] It is essential to avoid its release into the environment and to collect any spillage.

[2] Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided

by the supplier.

Conclusion
Tert-butyl (4-oxocyclohexyl)carbamate (CAS No. 179321-49-4) is a commercially accessible

and versatile chemical intermediate with significant applications in organic synthesis,

particularly for the construction of nitrogen-containing heterocyclic compounds and as a key

building block in the synthesis of pharmaceuticals like Edoxaban. Its availability from multiple

suppliers in various purities makes it a reliable choice for research and development projects.

This guide provides a foundational understanding of its properties, availability, and synthetic

utility to aid researchers in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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